1-acetyl-N-[2-(2-methoxyphenyl)ethyl]-4-piperidinamine

• IUPAC Name: 1-[4-[2-(2-methoxyphenyl)ethylamino]piperidin-1-yl]ethanone
• InChI: InChI=1S/C16H24N2O2/c1-13(19)18-11-8-15(9-12-18)17-10-7-14-5-3-4-6-16(14)20-2/h3-6,15,17H,7-12H2,1-2H3
• InChI Key: FBBNDFXGPFFITM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)NCCC2=CC=CC=C2OC
• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol

Description

1-acetyl-N-[2-(2-methoxyphenyl)ethyl]-4-piperidinamine is a chemical compound that has been widely researched for its potential applications in the field of medicine. This compound is commonly referred to as Fentanyl, which is a synthetic opioid that is used to treat severe pain. Fentanyl is a highly potent drug that is known to be 50-100 times more powerful than morphine. Due to its potency, Fentanyl has been used in medical settings as an anesthetic and analgesic. However, Fentanyl has also been used illicitly, leading to a rise in overdose deaths. In

Mechanism of Action

Fentanyl works by binding to opioid receptors in the brain and spinal cord. This binding leads to the inhibition of pain signals, resulting in pain relief. Fentanyl also produces a sense of euphoria, which can lead to its misuse and addiction.
Biochemical and Physiological Effects:
Fentanyl has a number of biochemical and physiological effects on the body. It can cause respiratory depression, which can be fatal if not treated promptly. Fentanyl can also cause hypotension, bradycardia, and decreased gastrointestinal motility. In addition, Fentanyl can cause sedation, confusion, and dizziness.

Advantages and Limitations for Lab Experiments

Fentanyl has several advantages as a research tool. It is highly potent, which means that it can be used in very small quantities. This makes it easier to control the dose and minimize the risk of adverse effects. In addition, Fentanyl has a relatively short half-life, which means that its effects are short-lived. This makes it easier to study the effects of Fentanyl on the body without the risk of long-term damage. However, Fentanyl is also highly addictive and can be dangerous if not used properly. This makes it important to handle Fentanyl with care and to follow proper safety protocols when using it in a lab setting.

Future Directions

There are several future directions for research on Fentanyl. One area of interest is the development of new formulations of Fentanyl that can be used for pain management. This includes the development of transdermal patches and other delivery systems that can provide more controlled and sustained release of the drug. Another area of interest is the development of new drugs that target the opioid receptors in the brain in a more selective manner. This could lead to the development of drugs that are more effective at managing pain with fewer side effects. Finally, there is a need for more research on the long-term effects of Fentanyl use, particularly in the context of addiction and overdose. This research could help to inform the development of new treatments for opioid addiction and overdose.

Synthesis Methods

The synthesis of Fentanyl involves the reaction of N-phenethyl-4-piperidone with aniline, followed by acetylation with acetic anhydride. The final product is a white crystalline powder that is soluble in water and ethanol. The synthesis of Fentanyl is a complex process that requires specialized knowledge and equipment.

Scientific Research Applications

Fentanyl has been extensively researched for its potential applications in the field of medicine. It has been used as an analgesic for the treatment of severe pain, such as that experienced by cancer patients. Fentanyl has also been used as an anesthetic, particularly in surgical procedures. In addition, Fentanyl has been used to manage pain in emergency medical settings, such as in the treatment of trauma patients.